Cas no 2503201-77-0 (hexahydro-2H-1,4dioxino2,3-cpyrrole-2-carboxylic acid)

• Product Name: hexahydro-2H-1,4dioxino2,3-cpyrrole-2-carboxylic acid
• CAS No: 2503201-77-0
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• MDL: MFCD32859583
• CID: 5670235
• PubChem ID: 155822496
• Update Time: 2025-10-19

hexahydro-2H-1,4dioxino2,3-cpyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole-2-carboxylic acid
• 2503201-77-0
• EN300-27118145
• hexahydro-2H-1,4dioxino2,3-cpyrrole-2-carboxylic acid

• MDL： MFCD32859583
• Inchi： 1S/C7H11NO4/c9-7(10)6-3-11-4-1-8-2-5(4)12-6/h4-6,8H,1-3H2,(H,9,10)
• InChI Key： XFVIXCWAQZEGDC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)COC2CNCC12

Computed Properties

• Exact Mass: 173.06880783g/mol
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 67.8Ų

Additional information on hexahydro-2H-1,4dioxino2,3-cpyrrole-2-carboxylic acid

Introduction to Hexahydro-2H-1,4-dioxino-2,3-cpyrrole-2-carboxylic Acid (CAS No. 2503201-77-0)

Hexahydro-2H-1,4-dioxino-2,3-cpyrrole-2-carboxylic acid, identified by the chemical compound code CAS No. 2503201-77-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a unique class of heterocyclic molecules, characterized by its intricate ring structure and functional groups, which make it a promising candidate for various biochemical applications.

The molecular structure of hexahydro-2H-1,4-dioxino-2,3-cpyrrole-2-carboxylic acid consists of a six-membered saturated ring fused with a dioxino group and a pyrrole moiety. The presence of these functional groups imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for designing novel therapeutic agents. Specifically, the dioxino group introduces oxygen atoms into the ring system, which can participate in hydrogen bonding and other intermolecular interactions, while the pyrrole ring provides a nitrogen-rich environment that is conducive to coordination with metal ions and other biological entities.

In recent years, there has been growing interest in exploring the pharmacological potential of this compound. Research has demonstrated that derivatives of hexahydro-2H-1,4-dioxino-2,3-cpyrrole-2-carboxylic acid exhibit remarkable bioactivity in various in vitro and in vivo models. For instance, studies have shown that certain analogs of this compound possess potent inhibitory effects on specific enzymes and receptors involved in inflammatory pathways. These findings have opened up new avenues for developing treatments for chronic inflammatory disorders and autoimmune diseases.

Moreover, the structural features of hexahydro-2H-1,4-dioxino-2,3-cpyrrole-2-carboxylic acid make it an excellent candidate for further chemical modifications. Researchers have been experimenting with various synthetic strategies to introduce additional functional groups or alter the ring size and connectivity. Such modifications can lead to the discovery of new compounds with enhanced pharmacological properties. For example, the introduction of hydroxyl or amino groups can improve solubility and bioavailability, while changes in the substitution pattern can fine-tune binding affinity to target proteins.

The synthesis of hexahydro-2H-1,4-dioxino-2,3-cpyrrole-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is crucial for large-scale production and cost-effective application in pharmaceutical manufacturing.

One of the most compelling aspects of hexahydro-2H-1,4-dioxino-2,3-cpyrrole-2-carboxylic acid is its potential as a building block for drug discovery. By leveraging its unique structural motifs, chemists can design libraries of derivatives with diverse biological activities. High-throughput screening methods combined with computational modeling have accelerated the process of identifying promising candidates from these libraries. This approach has led to several breakthroughs in understanding disease mechanisms and developing novel therapeutic strategies.

Recent studies have also highlighted the role of hexahydro-2H-1,4-dioxino-2,3-cpyrrole-2-carboxylic acid in modulating neurological pathways. Its ability to interact with specific neurotransmitter receptors has made it a focus of research into potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier further enhances its therapeutic relevance in these conditions.

In conclusion, hexahydro-2H-1,4-dioxino-2,3-cpyrrole-2-carboxylic acid (CAS No. 2503201-77-0) represents a significant advancement in medicinal chemistry. Its unique structural features and versatile biological activities position it as a valuable tool for drug development across multiple therapeutic areas. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.